Cas no 602-65-3 (1,2,7-Trihydroxyanthraquinone)

1,2,7-Trihydroxyanthraquinone structure
Product Name:1,2,7-Trihydroxyanthraquinone
1,2,7-Trihydroxyanthraquinone Properties
Names and Identifiers
-
- 1,2,7-Trihydroxyanthraquinone
- 1,2,7-trihydroxyanthracene-9,10-dione
- 1,2,7-trihydroxy-9,10-anthracenedione
- 1,2,7-Trihydroxy-9,10-anthraquinone
- 1,2,7-Trihydroxy-anthrachinon
- 1,2,7-trihydroxy-anthraquinone
- 1,7-Trihydroxyanthraquinone
- 9,1,2,7-trihydroxy
- Anthrapurpurin
- 9, 1,2,7-trihydroxy-
- Anthraquinone, 1,2,7-trihydroxy-
- AKOS022507283
- DTXSID40208947
- NSC37590
- NSC 75635
- CHEBI:37486
- C.I. 58255
- SCHEMBL1507679
- UNII-3DZB1V3N5H
- 3DZB1V3N5H
- Q4773857
- 602-65-3
- NSC-75635
- NCIOpen2_004773
- Anthraquinone,2,7-trihydroxy-
- NSC-37590
- 1,7-Trihydroxy-9,10-anthraquinone
- BDBM50568427
- CHEMBL4864788
- 9,10-Anthracenedione, 1,2,7-trihydroxy-
- FT-0632497
- NSC75635
- NSC 37590
-
- InChIKey: WNHUAWNEKMITEW-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H8O5/c15-6-1-2-7-9(5-6)13(18)11-8(12(7)17)3-4-10(16)14(11)19/h1-5,15-16,19H
- SMILES: OC1C2=C(C(=O)C3C(C2=O)=CC(O)=CC=3)C=CC=1O
Computed Properties
- Exact Mass: 256.03700
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 0
- Monoisotopic Mass: 256.037173
- Heavy Atom Count: 19
- Complexity: 407
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Tautomer Count: 96
- Surface Charge: 0
- Topological Polar Surface Area: 94.8
Experimental Properties
- LogP: 1.57880
- PSA: 94.83000
- Refractive Index: 1.4825 (estimate)
- Boiling Point: 359.45°C (rough estimate)
- Melting Point: 374°C
- Flash Point: 247.3°C
- Color/Form: Not available
- Solubility: Not available
- Density: 1.3683 (rough estimate)
1,2,7-Trihydroxyanthraquinone Related Literature
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Hong Chen,Di Zhu,Tuba Kavalli,Pu Xiao,Michael Schmitt,Jacques Lalevée Polym. Chem. 2023 14 3543
-
Nathan R. Rose,Michael A. McDonough,Oliver N. F. King,Akane Kawamura,Christopher J. Schofield Chem. Soc. Rev. 2011 40 4364
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3. XLIII.—On dibromanthraquinones and the colouring matters derived from themW. H. Perkin J. Chem. Soc. Trans. 1880 37 554
-
W. H. Perkin J. Chem. Soc. 1876 29 851
-
5. 866. Chelating reactions of 1,2-dihydroxyanthraquinon-3-ylmethyl-amine-NN-diacetic acid with metal cations in aqueous mediaM. A. Leonard,T. S. West J. Chem. Soc. 1960 4477
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6. CLXXXI.—Reduction products of the hydroxyanthraquinones. Part VIIIEdwin John Cross,Arthur George Perkin J. Chem. Soc. 1927 1297
-
W. H. Perkin J. Chem. Soc. 1873 26 425
-
8. XXV.—Note on the action of ammonia on anthrapurpurinW. H. Perkin J. Chem. Soc. Trans. 1878 33 216
-
9. CLXXXII.—Reduction products of the hydroxyanthraquinones. Part IXAlexander Macmaster,Arthur George Perkin J. Chem. Soc. 1927 1306
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Arthur George Perkin,Ralph Charles Storey J. Chem. Soc. 1928 229
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